Cas no 685828-39-1 (tert-Butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• CAS No: 685828-39-1
• MF: C₁₃H₂₀ClN₃O₃
• MW: 301.769202232361
• MDL: MFCD13193510
• CID: 1031898
• PubChem ID: 23544079
• Update Time: 2025-05-26

tert-Butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• 1-Boc-4-(5-(chloroMethyl)-1,3,4-oxadiazol-2-yl)piperidine
• 4-(5-Chloromethyl-[1,3,4]oxadiazol-2-yl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[5-(chloromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxylate
• 1-piperid<wbr>
• LogP
• tert-Buty<wbr>
• 685828-39-1
• tert-Butyl4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• A849180
• DTXSID60634880
• AEZFANXHWGQBKU-UHFFFAOYSA-N
• SCHEMBL315249
• AM807901
• DB-344353

• MDL： MFCD13193510
• Inchi： 1S/C13H20ClN3O3/c1-13(2,3)20-12(18)17-6-4-9(5-7-17)11-16-15-10(8-14)19-11/h9H,4-8H2,1-3H3
• InChI Key： AEZFANXHWGQBKU-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(C2CCN(C(=O)OC(C)(C)C)CC2)O1

Computed Properties

• Exact Mass: 301.1195
• Monoisotopic Mass: 301.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.46

Additional information on tert-Butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate

Introduction to Tert-Butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (CAS No. 685828-39-1)

Tert-butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 685828-39-1, represents a novel class of molecules with potential applications in the treatment of various neurological and inflammatory disorders. The structural complexity of this molecule, characterized by its piperidine core and oxadiazole moiety, makes it a subject of intense study for its pharmacological properties.

The chemical structure of Tert-butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate encompasses several key functional groups that contribute to its unique reactivity and biological activity. The piperidine ring, a common pharmacophore in many drugs, provides a stable framework for further functionalization. The oxadiazole ring, on the other hand, is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in drug design.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of a chloromethyl group on the oxadiazole ring allows for further chemical modifications, enabling the development of derivatives with enhanced pharmacological profiles. This flexibility makes Tert-butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate a versatile building block for medicinal chemists.

Recent research has highlighted the importance of oxadiazole derivatives in the treatment of neurological disorders. Studies have demonstrated that compounds containing the oxadiazole moiety can modulate neurotransmitter release and receptor activity, making them promising candidates for drugs targeting conditions such as epilepsy and Alzheimer's disease. The piperidine ring in Tert-butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate further enhances its potential by providing a lipophilic environment that improves blood-brain barrier penetration.

In addition to its neurological applications, this compound has shown promise in the treatment of inflammatory diseases. Oxadiazole derivatives have been found to inhibit inflammatory pathways by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The chloromethyl group in Tert-butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate also facilitates interactions with biological targets involved in inflammation, suggesting its potential as an anti-inflammatory agent.

The synthesis of Tert-butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate involves multiple steps that require precise control over reaction conditions. The introduction of the chloromethyl group onto the oxadiazole ring is particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research and development.

Current research efforts are focused on optimizing the pharmacological properties of Tert-butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate through structural modifications. By fine-tuning the substituents on the piperidine ring and the oxadiazole moiety, scientists aim to enhance its binding affinity to biological targets and improve its overall efficacy. Computational modeling and high-throughput screening techniques are being employed to identify promising derivatives with improved pharmacokinetic profiles.

The potential therapeutic applications of this compound are vast and span across multiple disease areas. Beyond neurological and inflammatory disorders, it shows promise in the treatment of cancer due to its ability to inhibit key enzymes involved in cell proliferation and apoptosis. Additionally, its structural features make it a candidate for antiviral and antibacterial agents.

In conclusion, Tert-butyl 4-(5-(chloromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (CAS No. 685828-39-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of medicine.